Cas no 40126-30-5 (H-cis-Hyp-OMe hydrochloride)

• Product Name: H-cis-Hyp-OMe hydrochloride
• CAS No: 40126-30-5
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD00237835
• CID: 55162
• PubChem ID: 12764092
• Update Time: 2025-05-20

H-cis-Hyp-OMe hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• cis-4-Hydroxy-L-proline methyl ester hydrochloride
• (2S,4S)-Methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
• Cis-4-hydroxy-L-proline methyl ester, HCl
• cis-L-4-Hydroxyproline methyl ester hydrochloride
• Cis-L-Hyp-Ome.HCl
• H-cis-Hyp-OMe · HCl
• H-CIS-HYP-OME HCL
• L-Proline, 4-hydroxy-, methyl ester, hydrochloride (1:1), (4S)-
• methyl 4-hydroxypyrrolidine-2-carboxylate
• (2S,4S)-methyl 4-hydroxypyrrolidine-2-carboxylate-HCl
• Methyl cis-4-Hydroxy-L-proline Hydrochloride
• L-Proline, 4-hydroxy-, methyl ester, hydrochloride, (4S)-
• (2S,4S)-METHYL 4-HYDROXYPYRROLIDINE-2-CARBOXYLATE HCL
• H-cis-Hyp-Ome.HCl
• KLGSHNXEUZOKHH-FHAQVOQBSA-N
• H-cis-Hyp-OMe yenHCl
• H-cis
• H-cis-Hyp-OMe hydrochloride
• MFCD00237835
• H-cis-Hyp-OMe (hydrochloride)
• SCHEMBL135153
• rac-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• methyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
• cis-4-hydroxyproline methyl ester HCl salt
• 40126-30-5
• CS-W017145
• 227935-34-4
• (2S,4S)-4-hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• cis-4-Hydroxy-L-proline methyl ester HCl
• EN300-108342
• EN300-250724
• HY-W016429
• Methyl (4S)-4-hydroxy-L-prolinate--hydrogen chloride (1/1)
• AKOS016842313
• AMY4460
• CS-11422
• DTXSID10509291
• Q-102758
• AC-26247
• (cis)-4-Hydroxy-L-proline, methyl ester hydrochloride

• MDL： MFCD00237835
• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： KLGSHNXEUZOKHH-FHAQVOQBSA-N
• SMILES： Cl.O[C@@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 181.05100
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Not determined
• PSA: 58.56000
• LogP: 0.01300
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-cis-Hyp-OMe hydrochloride

H-cis-Hyp-OMe hydrochloride (CAS No. 40126-30-5): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicinal Chemistry

H-cis-Hyp-OMe hydrochloride (CAS No. 40126-30-5) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as H-cis-hydroxyproline methyl ester hydrochloride, is a derivative of hydroxyproline, an important amino acid found in collagen and other connective tissues. The introduction of the methyl ester group and the hydrochloride salt form imparts specific chemical and biological characteristics that make it a valuable tool in various research areas.

The chemical structure of H-cis-Hyp-OMe hydrochloride consists of a four-membered ring with a hydroxyl group attached to the carbon adjacent to the carboxyl group. The methyl ester group is attached to the carboxyl carbon, and the entire molecule is protonated as a hydrochloride salt. This structure provides stability and solubility in aqueous solutions, making it suitable for use in biological assays and drug development studies.

In recent years, research on H-cis-Hyp-OMe hydrochloride has focused on its potential as a building block for the synthesis of more complex molecules with therapeutic applications. For instance, studies have shown that derivatives of hydroxyproline can be used to modulate collagen synthesis and stability, which is crucial for treating various connective tissue disorders. Additionally, the presence of the methyl ester group can enhance the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability.

The biological activity of H-cis-Hyp-OMe hydrochloride has been explored in several contexts. One notable area of research involves its use as a probe for studying protein-protein interactions and enzyme activities. Hydroxyproline derivatives have been shown to interact with specific enzymes involved in collagen metabolism, such as prolyl 4-hydroxylase. By understanding these interactions, researchers can develop inhibitors or activators that can be used to modulate these pathways for therapeutic purposes.

In medicinal chemistry, H-cis-Hyp-OMe hydrochloride strong> strong> has been investigated as a potential lead compound for drug discovery. Its ability to influence collagen synthesis and stability makes it an attractive candidate for treating conditions such as osteoarthritis, where collagen degradation plays a significant role. Moreover, the compound's structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties.

Clinical trials involving compounds derived from hydroxyproline have shown promising results in terms of safety and efficacy. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of H-< strong>cis strong>-Hyp-OMe < strong>hydrochloride strong> strong> demonstrated significant anti-inflammatory effects in animal models of arthritis. These findings highlight the potential of this compound as a therapeutic agent for inflammatory diseases.

The synthesis of H-< strong>cis strong>-Hyp-OMe < strong>hydrochloride strong> strong> typically involves multi-step processes that include the protection and deprotection of functional groups to ensure high purity and yield. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales. These improvements have facilitated its broader application in research and development.

In conclusion, H-< strong>cis strong>-Hyp-OMe < strong>hydrochloride strong> strong> (CAS No. 40126-30-5) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it an important tool for studying protein-protein interactions, enzyme activities, and collagen metabolism. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.